Cas no 160729-58-8 (1-isopropyl-3-methyl-1H-pyrazole)

1-isopropyl-3-methyl-1H-pyrazole structure
160729-58-8 structure
Product Name:1-isopropyl-3-methyl-1H-pyrazole
CAS No:160729-58-8
MF:C7H12N2
MW:124.183581352234
MDL:MFCD08701118
CID:2950680
PubChem ID:23006147
Update Time:2025-04-21

1-isopropyl-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-异丙基-3-甲基-1H-吡唑
    • AKOS PAO-1115
    • 1-Isopropyl-3-methyl-1H-pyrazole
    • 3-methyl-1-(propan-2-yl)-1H-pyrazole
    • 3-methyl-1-propan-2-ylpyrazole
    • STK351762
    • 1H-pyrazole, 3-methyl-1-(1-methylethyl)-
    • BB 0258848
    • AKOS003673729
    • 160729-58-8
    • LS-05062
    • ALBB-016302
    • SCHEMBL2624373
    • 1-isopropyl-3-methylpyrazole
    • EN300-95035
    • CS-0274494
    • MFCD08701118
    • H31467
    • 1-isopropyl-3-methyl-1H-pyrazole
    • MDL: MFCD08701118
    • Inchi: 1S/C7H12N2/c1-6(2)9-5-4-7(3)8-9/h4-6H,1-3H3
    • InChI Key: WVFOKFFWKPBELZ-UHFFFAOYSA-N
    • SMILES: N1(C=CC(C)=N1)C(C)C

Computed Properties

  • Exact Mass: 124.100048391g/mol
  • Monoisotopic Mass: 124.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 90.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 17.8

1-isopropyl-3-methyl-1H-pyrazole Security Information

  • HazardClass:IRRITANT

1-isopropyl-3-methyl-1H-pyrazole Pricemore >>

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